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Compound of Interest

Compound Name: Jtv-519

Cat. No.: B1673209 Get Quote

Essential Safety and Handling Guide for JTV-519
This document provides crucial safety and logistical information for the handling of JTV-519
(also known as K201), a 1,4-benzothiazepine derivative with cardioprotective and

antiarrhythmic properties. The following procedures are designed to ensure the safety of

laboratory personnel and the integrity of research involving this compound. All personnel must

review and understand this guide before working with JTV-519.

Personal Protective Equipment (PPE)
Due to the limited availability of a comprehensive Safety Data Sheet (SDS), a cautious

approach is mandated. The following PPE is required at all times when handling JTV-519 in

powdered or solution form:

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and fine

dust.

Hand Protection: Nitrile gloves should be worn to prevent skin contact. Change gloves

immediately if they become contaminated.

Body Protection: A standard laboratory coat is required.

Respiratory Protection: When handling the powdered form, a properly fitted N95 or higher-

rated respirator is necessary to avoid inhalation. All handling of the powder should be
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performed in a certified chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
2.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks. If

compromised, do not open and follow your institution's hazardous material spill protocol.

Storage: JTV-519 is stable under recommended storage conditions.[1] Store the powdered

form at -20°C and solutions in DMSO at -80°C for long-term stability.[2] Keep the container

tightly sealed in a cool, well-ventilated area, away from direct sunlight and strong

acids/alkalis or oxidizing/reducing agents.[1]

2.2. Preparation of Stock Solutions

All preparation steps should be conducted in a chemical fume hood.

Pre-weighing: Allow the container to equilibrate to room temperature before opening to

prevent condensation.

Weighing: Carefully weigh the desired amount of JTV-519 powder.

Solubilization: JTV-519 fumarate is soluble up to 100 mM in DMSO. Slowly add the solvent

to the powder while gently vortexing to ensure complete dissolution.

Labeling: Clearly label the stock solution container with the compound name, concentration,

solvent, date of preparation, and your initials.

2.3. Use in Experiments

Dilution: Prepare working solutions by diluting the stock solution with the appropriate cell

culture medium or buffer.

Handling: When adding JTV-519 to your experimental system, continue to wear all required

PPE.
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Incubation: If the experiment involves incubation, ensure the containers are properly sealed

to prevent aerosolization.

Disposal Plan
Waste Collection: All disposable materials that have come into contact with JTV-519 (e.g.,

pipette tips, tubes, gloves) must be collected in a designated hazardous waste container.

Liquid Waste: Unused solutions containing JTV-519 should be collected in a sealed, labeled

hazardous waste bottle. Do not pour down the drain.

Disposal: Dispose of all JTV-519 waste through your institution's environmental health and

safety office, following all local, state, and federal regulations for chemical waste disposal.[1]

Quantitative Data Summary
Property Value Source

Synonyms K201 [3][4]

Chemical Formula C25H32N2O2S [4]

Molar Mass 424.60 g/mol [4]

Appearance Powder [2]

Storage (Powder) -20°C for up to 2 years [2]

Storage (in DMSO) -80°C for up to 6 months [2]

Solubility Soluble to 100 mM in DMSO

Signaling Pathway and Experimental Workflow
JTV-519 acts as a stabilizer of the ryanodine receptor 2 (RyR2) in its closed state, which is

crucial for regulating calcium release from the sarcoplasmic reticulum (SR) in cardiomyocytes.

[4] This action helps to prevent spontaneous Ca2+ leaks that can lead to cardiac arrhythmias.

[4]
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Caption: Mechanism of JTV-519 action on the RyR2 channel.

Experimental Protocol: Assessing the Effect of JTV-
519 on Cardiomyocyte Calcium Transients
This protocol provides a general method for investigating the effects of JTV-519 on calcium

handling in isolated cardiomyocytes.

1. Materials

Isolated adult ventricular cardiomyocytes
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JTV-519 stock solution (e.g., 10 mM in DMSO)

Fluo-4 AM calcium indicator

Tyrode's solution

Ion-imaging setup (confocal microscope with line-scanning capabilities)

Field stimulator

2. Methodology

Cell Loading: Incubate isolated cardiomyocytes with 5 µM Fluo-4 AM in Tyrode's solution for

20 minutes at room temperature, followed by a 20-minute wash period to allow for de-

esterification.

Baseline Measurement: Place the Fluo-4 loaded cells on the stage of the confocal

microscope. Pace the cells at a steady frequency (e.g., 1 Hz) using the field stimulator to

elicit regular calcium transients.

Data Acquisition: Record baseline calcium transients using line-scan imaging for a stable

period (e.g., 2-3 minutes).

JTV-519 Application: Perfuse the cells with Tyrode's solution containing the desired

concentration of JTV-519 (e.g., 1 µM). Ensure the final DMSO concentration is low (e.g.,

<0.1%) to avoid solvent effects.

Post-Treatment Measurement: After a 5-10 minute incubation with JTV-519, record calcium

transients again under the same pacing frequency.

Data Analysis: Analyze the recorded calcium transients to determine changes in amplitude,

decay kinetics (indicative of SR Ca2+ reuptake), and the frequency of spontaneous calcium

release events (calcium sparks) during diastole. A reduction in spontaneous calcium sparks

would be consistent with the known mechanism of JTV-519.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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